2925290090 Other imines and their derivatives,And their salt.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%
Product Name, component content, use to
2925290090 other imines and their derivatives; salts thereof.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 011899-25g |
N,N-1,1,3,3-Tetramethylguanidine |
80-70-6 | 98+% | 25g |
￡13.00 | 2022-03-01 | |
| Fluorochem | 011899-100g |
N,N-1,1,3,3-Tetramethylguanidine |
80-70-6 | 98+% | 100g |
￡28.00 | 2022-03-01 | |
| Fluorochem | 011899-500g |
N,N-1,1,3,3-Tetramethylguanidine |
80-70-6 | 98+% | 500g |
￡117.00 | 2022-03-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T105968-25ml |
1,1,3,3-Tetramethylguanidine |
80-70-6 | 99% | 25ml |
¥36.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T105968-100ml |
1,1,3,3-Tetramethylguanidine |
80-70-6 | 99% | 100ml |
¥82.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T105968-500ml |
1,1,3,3-Tetramethylguanidine |
80-70-6 | 99% | 500ml |
¥341.90 | 2023-09-01 | |
| Ambeed | A226881-10g |
1,1,3,3-Tetramethylguanidine |
80-70-6 | 97% | 10g |
$5.0 | 2023-05-18 | |
| Ambeed | A226881-25g |
1,1,3,3-Tetramethylguanidine |
80-70-6 | 97% | 25g |
$17.0 | 2025-02-21 | |
| Ambeed | A226881-100g |
1,1,3,3-Tetramethylguanidine |
80-70-6 | 97% | 100g |
$34.0 | 2025-02-21 | |
| Apollo Scientific | OR28879-100ml |
1,1,3,3-Tetramethylguanidine |
80-70-6 | 99% | 100ml |
£25.00 | 2025-02-19 |
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1,1,3,3-Tetramethylguanidine, with the chemical formula C₅H₁₂N₄ and CAS number 80-70-6, is a significant compound in the field of chemical and pharmaceutical research. This tetramethyl derivative of guanidine exhibits unique structural and functional properties that make it valuable in various applications, particularly in drug development and catalysis. Its molecular structure, characterized by four methyl groups attached to the guanidine core, imparts enhanced stability and reactivity compared to its parent compound.
The compound’s versatility stems from its ability to act as a versatile intermediate in organic synthesis. It is widely recognized for its role in the preparation of complex molecules, including pharmaceuticals and specialty chemicals. The presence of nitrogen atoms in its structure allows for strong coordination capabilities with metals, making it an effective ligand in catalytic systems. This property has been leveraged in recent years to develop more efficient and selective catalytic processes for industrial applications.
In the pharmaceutical industry, 1,1,3,3-Tetramethylguanidine has garnered attention for its potential as a building block in the synthesis of bioactive molecules. Researchers have explored its utility in creating novel therapeutic agents targeting various diseases. For instance, studies have demonstrated its role in developing inhibitors for enzymes involved in metabolic disorders. The compound’s ability to form stable complexes with metal ions has also been exploited in designing metal-based drugs that exhibit enhanced bioavailability and targeted action.
Recent advancements in medicinal chemistry have highlighted the compound’s significance in drug discovery. Its structural motif is often incorporated into molecules designed to interact with specific biological targets. The methyl groups on the guanidine core contribute to lipophilicity, which can improve membrane permeability and oral bioavailability of drug candidates. This has led to investigations into its use as a pharmacophore in designing next-generation therapeutics.
The catalytic applications of 1,1,3,3-Tetramethylguanidine are equally noteworthy. It has been employed as a ligand in transition metal-catalyzed reactions, including cross-coupling reactions that are pivotal in constructing complex organic molecules. The compound’s steric and electronic properties allow for fine-tuning of reaction outcomes, enabling chemists to achieve higher yields and selectivity in synthetic pathways. This has significant implications for both academic research and industrial-scale chemical production.
Environmental scientists have also shown interest in 1,1,3,3-Tetramethylguanidine due to its potential role as a chelating agent. Its ability to bind with metal ions makes it useful in water treatment processes aimed at removing heavy metals from contaminated sources. By forming stable complexes with pollutants such as lead and mercury, this compound contributes to safer environmental practices.
The synthesis of 1,1,3,3-Tetramethylguanidine typically involves multi-step organic reactions starting from readily available precursors like guanidine hydrochloride and formaldehyde derivatives. Advances in synthetic methodologies have improved the efficiency and scalability of its production, making it more accessible for research and commercial applications. These developments underscore the compound’s growing importance across multiple scientific disciplines.
In conclusion,1,1,3,3-Tetramethylguanidine (CAS No. 80-70-6) is a multifaceted compound with broad utility in pharmaceuticals、catalysis、and environmental science。 Its unique structural features enable diverse applications，making it a cornerstone of modern chemical research。 As scientists continue to uncover new possibilities，the significance of this compound is expected to expand further，driving innovation across industries reliant on advanced chemical solutions.
